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Compound of Interest

Compound Name: 3-Aminoisonicotinaldehyde

Cat. No.: B120943

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Aminoisonicotinaldehyde, also known as 3-aminopyridine-4-carboxaldehyde, is a pivotal
intermediate in the synthesis of a variety of pharmaceutical compounds and other biologically
active molecules. Its unique structure, featuring both an amino group and an aldehyde group
on a pyridine ring, makes it a versatile building block in medicinal chemistry and organic
synthesis. A thorough understanding of its solubility and stability is critical for its effective use in
research and development, ensuring optimal reaction conditions, formulation, and storage. This
technical guide provides a comprehensive overview of the available data on the solubility and
stability of 3-Aminoisonicotinaldehyde, supplemented with detailed experimental protocols
for its assessment.

Physicochemical Properties
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Property Value Source
Chemical Formula CeHeN20 [1]
Molecular Weight 122.12 g/mol [1]12]

Solid (usually a powder or
Appearance ) ) [2]
crystalline solid)

Color Off-white to light yellow [2]
Melting Point 127-131 °C [2]
pKa (Amine Group) ~5-6 (approximate) [2]

Solubility Profile

Currently, detailed quantitative solubility data for 3-Aminoisonicotinaldehyde in a wide range
of solvents is limited in publicly available literature. However, qualitative descriptions from
various sources provide a general understanding of its solubility characteristics.

3-Aminoisonicotinaldehyde is described as being slightly soluble in water.[2][3] Its solubility is
expected to be higher in common organic solvents. It is reported to be soluble in ethanal,
Dimethyl Sulfoxide (DMSO), and chloroform.[2]

Table 1: Qualitative Solubility of 3-Aminoisonicotinaldehyde

Solvent Solubility Source
Water Slightly soluble [2][3]
Ethanol Soluble [2]
Dimethyl Sulfoxide (DMSO) Soluble [2]
Chloroform Soluble [2]

Stability Profile
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The stability of 3-Aminoisonicotinaldehyde is a crucial factor for its handling, storage, and
application in synthesis. Available information suggests that the compound exhibits sensitivity
to certain environmental factors.

It is reported to be air-sensitive and should be stored away from oxidizing agents.[3]
Recommendations for storage temperature vary, with some sources suggesting ambient
temperature while others advise storage at 0-8 °C. The compound is also noted to be
somewhat hygroscopic.[4]

Table 2: Stability and Storage Recommendations for 3-Aminoisonicotinaldehyde

Recommendation/Observa

Parameter tion Source
Storage Temperature Ambient Storage or 0-8 °C

Air Sensitivity Air sensitive [3]
Incompatibilities Oxidizing agents [3]
Hygroscopicity Somewhat hygroscopic [4]

Experimental Protocols

Due to the lack of specific, published experimental protocols for determining the solubility and
stability of 3-Aminoisonicotinaldehyde, the following sections provide detailed, representative
methodologies based on standard pharmaceutical industry practices.

Solubility Determination: Shake-Flask Method

This protocol outlines a common method for determining the equilibrium solubility of a
compound in various solvents.

Methodology:

e Preparation: Add an excess amount of 3-Aminoisonicotinaldehyde to a series of vials,
each containing a different solvent of interest (e.g., water, ethanol, methanol, acetonitrile,
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DMSO, chloroform). The amount of solid should be sufficient to ensure that a saturated
solution is formed and some undissolved solid remains.

o Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25 °C and 37
°C) using a mechanical shaker or rotator until equilibrium is reached. A period of 24 to 72
hours is typically sufficient.

o Sample Collection and Preparation: After equilibration, allow the vials to stand undisturbed to
let the excess solid settle. Carefully withdraw a known volume of the supernatant.

« Filtration: Filter the collected supernatant through a suitable syringe filter (e.g., 0.45 pm
PTFE or PVDF) to remove any undissolved particles.

¢ Dilution: Dilute the clear filtrate with a suitable solvent to a concentration that falls within the
linear range of the analytical method.

¢ Analysis: Analyze the diluted samples using a validated analytical method, such as High-
Performance Liquid Chromatography (HPLC) with UV detection, to determine the
concentration of 3-Aminoisonicotinaldehyde.

 Calculation: Calculate the solubility in units such as mg/mL or mol/L.

Fig. 1: Workflow for Solubility Determination.

Stability Assessment: Forced Degradation Study

Forced degradation studies are essential to understand the intrinsic stability of a compound
and to identify potential degradation products.

Methodology:

o Sample Preparation: Prepare solutions of 3-Aminoisonicotinaldehyde in suitable solvents
(e.g., a mixture of water and a co-solvent like acetonitrile or methanol).

o Stress Conditions: Expose the samples to a variety of stress conditions as outlined below. A
control sample, protected from stress, should be analyzed concurrently.

o Acidic Hydrolysis: 0.1 M HCI at 60 °C for 24 hours.
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o Basic Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.
o Oxidative Degradation: 3% H20:2 at room temperature for 24 hours.
o Thermal Degradation: Store the solid compound at 80 °C for 48 hours.

o Photostability: Expose the solid compound and a solution to light providing an overall
illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy
of not less than 200 watt-hours/square meter.

o Sample Analysis: At appropriate time points, withdraw samples, neutralize if necessary, and
dilute to a suitable concentration. Analyze the samples using a stability-indicating HPLC
method. The method should be capable of separating the intact drug from its degradation
products.

o Peak Purity and Identification: Assess the peak purity of the parent compound using a
photodiode array (PDA) detector. If significant degradation is observed, attempt to identify
the degradation products using techniques like Liquid Chromatography-Mass Spectrometry
(LC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

Fig. 2: Forced Degradation Study Workflow.

Conclusion

3-Aminoisonicotinaldehyde is a valuable chemical intermediate with moderate solubility in
polar organic solvents and limited solubility in water. Its stability is influenced by atmospheric
conditions and the presence of oxidizing agents, necessitating careful handling and storage.
While comprehensive quantitative data on its solubility and stability are not readily available in
the public domain, the experimental protocols outlined in this guide provide a robust framework
for researchers to determine these critical parameters. A thorough understanding and
characterization of the solubility and stability of 3-Aminoisonicotinaldehyde will undoubtedly
facilitate its successful application in the development of novel pharmaceuticals and other
advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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